4-(4-Methoxyphenyl)-4-oxo-2-phenylbutanoic acid

• Molecular Formula: C17H16O4
• Molecular Weight: 284.31 g/mol
• IUPAC Name: 4-(4-methoxyphenyl)-4-oxo-2-phenylbutanoic acid
• InChI: InChI=1S/C17H16O4/c1-21-14-9-7-13(8-10-14)16(18)11-15(17(19)20)12-5-3-2-4-6-12/h2-10,15H,11H2,1H3,(H,19,20)
• InChI Key: FOMCCBCZVZXCMY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CC(C2=CC=CC=C2)C(=O)O

Description

4-Methoxyphenylboronic acid , is a white to grayish-white crystalline solid. Its chemical formula is C₁₁H₁₄O₃ with a molecular weight of approximately 194.23 g/mol . This compound contains a boronic acid functional group, which imparts reactivity and versatility.

Preparation Methods

Synthetic Routes::

Suzuki-Miyaura Cross-Coupling Reaction: 4-Methoxyphenylboronic acid can be synthesized via this classic palladium-catalyzed coupling reaction.

Industrial Production Methods:: Industrial-scale production methods for this compound are not widely documented. the Suzuki-Miyaura reaction can be adapted for large-scale synthesis.

Chemical Reactions Analysis

4-Methoxyphenylboronic acid participates in various chemical reactions:

Arylation Reactions: It undergoes arylation reactions, such as direct arylation and Heck-type reactions, leading to the formation of new carbon-carbon bonds.

Oxidation and Reduction: While the boronic acid group itself is not readily oxidized or reduced, the aryl ring can participate in these reactions.

Fluoroalkylation: Copper-mediated ligandless aerobic fluoroalkylation with fluoroalkyl iodides is possible using this compound.

Common reagents include palladium catalysts, copper salts, and bases. The major products depend on the specific reaction conditions.

Scientific Research Applications

4-Methoxyphenylboronic acid finds applications in:

Organic Synthesis: As a versatile building block in the synthesis of pharmaceuticals, agrochemicals, and functional materials.

Medicinal Chemistry: It may serve as a precursor for drug development.

Materials Science: Used in the preparation of functionalized polymers and materials.

Mechanism of Action

The precise mechanism by which 4-Methoxyphenylboronic acid exerts its effects depends on its specific application. For example, in medicinal chemistry, it may act as a pharmacophore or participate in enzyme inhibition.

Comparison with Similar Compounds

While 4-Methoxyphenylboronic acid is unique due to its boronic acid functionality, similar compounds include other arylboronic acids (e.g., phenylboronic acid) and related derivatives.